Cas no 122003-11-6 (2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-)

• Product name: 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
• CAS No: 122003-11-6
• MF: C₃₀H₄₄N₆O₂
• MW: 520.70936
• CID: 208012
• PubChem ID: 5624

2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-
• U 78517
• 2H-1-Benzopyran-6-ol,2-[[4-(2,6-di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dih...
• U-83836E
• (-)-2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,3,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL, 2HCL
• (-)2-((4-(2,6-DI-1-PYRROLIDINYL-4-PYRIMIDINYL)-1-PIPERAZINYL)METHYL)-3,4-DIHYDRO-2,5,7,8-TETRAMETHYL-2H-1-BENZOPYRAN-6-OL DIHYDROCHLORIDE
• (2R)-(-)-2-[[4-(2,6-Di-1-pyrrolidinyl-4-pyrimidinyl)-1-piperazinyl]methyl]-3,4-dihydro-2,5,7,8-tetramethyl-2H-1-benzopyran-6-ol dihydrochloride
• AKOS025394266
• 2-((4-(2,6-Di(pyrrolidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)methyl)-2,5,7,8-tetramethylchroman-6-ol
• CCG-205299
• CHEMBL141343
• SCHEMBL6433736
• Lopac0_001225
• SMP2_000285
• 122003-11-6
• U-78517F

• Inchi： InChI=1S/C30H44N6O2/c1-21-22(2)28-24(23(3)27(21)37)9-10-30(4,38-28)20-33-15-17-35(18-16-33)26-19-25(34-11-5-6-12-34)31-29(32-26)36-13-7-8-14-36/h19,37H,5-18,20H2,1-4H3
• InChI Key： KPZQRBACZSLMPH-UHFFFAOYSA-N
• SMILES： N1(C2N=C(N3CCN(CC4(C)CCC5C(C)=C(O)C(C)=C(C)C=5O4)CC3)C=C(N3CCCC3)N=2)CCCC1

Computed Properties

• Exact Mass: 592.30600
• Monoisotopic Mass: 520.353
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 5
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 68.2A^2

Experimental Properties

• PSA: 68.20000
• LogP: 5.95060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines